[5-Amino-1-(4-fluorophenyl)sulfonylpyrazol-3-yl] 4-tert-butylbenzoate

• IUPAC Name: [5-amino-1-(4-fluorophenyl)sulfonylpyrazol-3-yl] 4-tert-butylbenzoate
• InChI: InChI=1S/C20H20FN3O4S/c1-20(2,3)14-6-4-13(5-7-14)19(25)28-18-12-17(22)24(23-18)29(26,27)16-10-8-15(21)9-11-16/h4-12H,22H2,1-3H3
• InChI Key: QWISNDFUUISSQC-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC=C(C=C1)C(=O)OC2=NN(C(=C2)N)S(=O)(=O)C3=CC=C(C=C3)F
• Molecular Formula: C20H20FN3O4S
• Molecular Weight: 417.5 g/mol

Description

[5-Amino-1-(4-fluorophenyl)sulfonylpyrazol-3-yl] 4-tert-butylbenzoate, also known as FSBA, is a chemical compound that has been extensively studied for its potential use in scientific research. It is a small molecule that is often used as a probe for detecting protein modifications and interactions.

Scientific Research Applications

Synthesis and Characterization

Several studies have been dedicated to synthesizing and characterizing novel organic compounds, including those related to pyrazole and sulfonamide derivatives. For instance, the synthesis of tert-butyl 4-(5-(3-fluorophenyl)-1,2,4-oxadiazol-3-yl)piperazine-1-carboxylate involved condensation reactions, characterized by spectroscopic methods and X-ray diffraction, indicating the compound's potential for further biological evaluation due to its structured formation and interaction possibilities (Sanjeevarayappa et al., 2015). This study illustrates the significance of structural analysis in understanding compound interactions and reactivity.

Biological Evaluation

Compounds containing the sulfonamide group or related to the pyrazole core have been extensively studied for their biological activities. For example, a series of pyrazole-sulfonamide derivatives were synthesized and tested for their antiproliferative activities against cancer cell lines, demonstrating cell-selective effects and promising broad-spectrum antitumor activity (Mert et al., 2014). This highlights the potential therapeutic applications of these compounds in cancer treatment.

Antimicrobial and Antifungal Activities

The antimicrobial and antifungal properties of related compounds have been explored, with some showing promising results against various bacterial and fungal strains. For instance, novel Schiff bases synthesized from 2-Amino-5-(3-fluoro-4-methoxyphenyl)thiophene-3-carbonitrile demonstrated excellent activity against selected microbes, underscoring the potential of these compounds in developing new antimicrobial agents (Puthran et al., 2019).

Material Science Applications

The modification of polymers through the incorporation of sulfonamide and related compounds has been investigated for potential material science applications. For example, radiation-induced poly vinyl alcohol/acrylic acid hydrogels modified with various amine compounds, including those related to the sulfonamide group, exhibited increased thermal stability and promising biological activities, suggesting their use in medical applications (Aly & El-Mohdy, 2015).